
A Technical Guide to Commercially Available
Itraconazole-d3 Standards for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Itraconazole-d3

Cat. No.: B602483 Get Quote

This in-depth technical guide is designed for researchers, scientists, and drug development

professionals, providing a comprehensive overview of commercially available Itraconazole-d3
standards. This document outlines the commercial sources, provides detailed experimental

protocols for its use as an internal standard, and illustrates its metabolic context.

Introduction
Itraconazole-d3 is the deuterated analog of Itraconazole, a broad-spectrum triazole antifungal

agent.[1] Its primary application in a research setting is as an internal standard for the

quantification of Itraconazole in biological matrices using mass spectrometry-based assays,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] The stable

isotope label ensures that Itraconazole-d3 has nearly identical chemical and physical

properties to Itraconazole, but with a distinct molecular weight, allowing for accurate and

precise quantification by correcting for variations during sample preparation and analysis.[3]

Commercially Available Itraconazole-d3 Standards
A variety of suppliers offer Itraconazole-d3 for research purposes. The following table

summarizes the key quantitative data for these commercially available standards. Researchers

should always refer to the supplier's certificate of analysis for the most accurate and up-to-date

information.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Purity
Available
Formats

Veeprho Not specified
1217512-35-

0

C35H35D3Cl

2N8O4
High quality Not specified

MedChemEx

press (MCE)
HY-17514S1

1217512-35-

0

C35H35D3Cl

2N8O4
99.62% Solid

SynZeal SZ-I011D01
1217512-35-

0

C35H35D3Cl

2N8O4
Not specified Not specified

Simson

Pharma

Limited

Not specified
1217512-35-

0

C35H35D3Cl

2N8O4
High quality Not specified

LGC

Standards
TRC-I937503

1217512-35-

0

C35H35D3Cl

2N8O4
Not specified

1 mg, 5 mg,

10 mg

Artis

Standards
Not specified

1217512-35-

0
Not specified Not specified Not specified

Experimental Protocols
The use of Itraconazole-d3 as an internal standard is crucial for accurate bioanalytical

methods. Below is a detailed experimental protocol for the quantification of Itraconazole in

human plasma using LC-MS/MS, based on established methodologies.[4][5][6][7]

Preparation of Stock and Working Solutions
Itraconazole and Itraconazole-d3 Stock Solutions (1 mg/mL): Accurately weigh and dissolve

Itraconazole and Itraconazole-d3 in a suitable solvent such as methanol or a 1:1

water:methanol mixture.[4][5]

Working Standard Solutions: Prepare a series of working standard solutions of Itraconazole

by serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol/water) to

create calibration standards.
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Internal Standard Working Solution: Prepare a working solution of Itraconazole-d3 at an

appropriate concentration (e.g., 100 ng/mL) by diluting the stock solution with methanol.[7]

Sample Preparation (Protein Precipitation)
To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of the Itraconazole-d3
internal standard working solution.[7]

For calibration standards, add a known amount of the Itraconazole working standard

solutions. For quality control (QC) samples and unknown samples, add 50 µL of the

appropriate solvent.

Add 400 µL of acetonitrile containing 0.5% formic acid to precipitate the plasma proteins.[7]

Vortex the mixture for 1 minute.

Centrifuge the samples at 3500 rpm for 5 minutes to pellet the precipitated proteins.[7]

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid

chromatography system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., Agilent Zorbax SB-C18,

2.1×50mm, 3.5 µm).[7]

Mobile Phase:

Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.[7]

Mobile Phase B: 0.1% formic acid in acetonitrile.[7]
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Gradient Elution: A suitable gradient to separate Itraconazole from endogenous plasma

components.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions

for Itraconazole and Itraconazole-d3. A common transition for Itraconazole is m/z 705.3 →

392.4.[6] The transition for Itraconazole-d3 will be shifted by the mass of the deuterium

labels.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Itraconazole to Itraconazole-
d3 against the concentration of the calibration standards.

Determine the concentration of Itraconazole in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Itraconazole's Mechanism of Action: Inhibition of
Ergosterol Biosynthesis
Itraconazole's primary antifungal activity stems from its ability to inhibit the fungal cytochrome

P450 enzyme, lanosterol 14α-demethylase.[8][9][10] This enzyme is a critical component of the

ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell

membrane, analogous to cholesterol in mammalian cells.[10] By inhibiting its synthesis,

Itraconazole disrupts the integrity and function of the fungal cell membrane, leading to cell

death.[9][10]
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Itraconazole's inhibition of the ergosterol biosynthesis pathway.

Experimental Workflow for Itraconazole Quantification
The following diagram illustrates the typical workflow for the quantification of Itraconazole in a

biological sample using Itraconazole-d3 as an internal standard.
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LC-MS/MS workflow for Itraconazole quantification.
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Conclusion
Itraconazole-d3 is an indispensable tool for the accurate and precise quantification of

Itraconazole in research and drug development. This guide provides a foundational

understanding of the commercially available standards and a detailed methodology for their

application. Researchers should select a supplier based on their specific requirements for

purity, concentration, and available documentation, and adapt the provided experimental

protocol to their specific laboratory conditions and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602483#commercially-available-itraconazole-d3-
standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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